Cas no 1163720-66-8 (1-(Boc-amino)-4-(2,3-diaminopyridin-4-yloxy)-2-fluorobenzene)

• Product Name: 1-(Boc-amino)-4-(2,3-diaminopyridin-4-yloxy)-2-fluorobenzene
• CAS No: 1163720-66-8
• MF: C₁₆H₁₉FN₄O₃
• MW: 334.345466852188
• MDL: MFCD19382487
• CID: 4789294
• Update Time: 2025-05-26

1-(Boc-amino)-4-(2,3-diaminopyridin-4-yloxy)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(BOC-AMINO)-4-(2,3-DIAMINOPYRIDIN-4-YLOXY)-2-FLUOROBENZENE
• tert-Butyl (4-((2,3-diaminopyridin-4-yl)oxy)-2-fluorophenyl)carbamate
• tert-butyl 4-(2,3-diaminopyridin-4-yloxy)-2-fluorophenylcarbamate
• tert-butyl N-[4-(2,3-diaminopyridin-4-yl)oxy-2-fluorophenyl]carbamate
• 1-(Boc-amino)-4-(2,3-diaminopyridin-4-yloxy)-2-fluorobenzene

• MDL： MFCD19382487
• Inchi： 1S/C16H19FN4O3/c1-16(2,3)24-15(22)21-11-5-4-9(8-10(11)17)23-12-6-7-20-14(19)13(12)18/h4-8H,18H2,1-3H3,(H2,19,20)(H,21,22)
• InChI Key： NPVCMPLLNLHMRP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(=O)OC(C)(C)C)OC1C=CN=C(C=1N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 432
• XLogP3: 2
• Topological Polar Surface Area: 113

1-(Boc-amino)-4-(2,3-diaminopyridin-4-yloxy)-2-fluorobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 1-(Boc-amino)-4-(2,3-diaminopyridin-4-yloxy)-2-fluorobenzene

Professional Introduction to Compound with CAS No. 1163720-66-8 and Product Name: 1-(Boc-amino)-4-(2,3-diaminopyridin-4-yloxy)-2-fluorobenzene

The compound with the CAS number 1163720-66-8 and the product name 1-(Boc-amino)-4-(2,3-diaminopyridin-4-yloxy)-2-fluorobenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a Boc-protected amino group, a fluorobenzene moiety, and a diaminopyridine linker, makes it a versatile scaffold for designing novel therapeutic agents.

Recent research in the area of heterocyclic chemistry has highlighted the importance of 1-(Boc-amino)-4-(2,3-diaminopyridin-4-yloxy)-2-fluorobenzene as a key intermediate in the synthesis of bioactive molecules. The diaminopyridine component, in particular, has been extensively studied for its role in modulating enzyme activity and interactions with biological targets. Studies have demonstrated that derivatives of this compound exhibit promising properties as kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

The incorporation of a fluorobenzene ring into the molecular framework enhances the compound's metabolic stability and binding affinity to biological receptors. This modification is particularly relevant in the context of drug design, where improving pharmacokinetic properties can significantly enhance therapeutic efficacy. The Boc-protected amino group serves as a protective moiety during synthetic procedures, allowing for selective deprotection when necessary to access the free amine functionality for further derivatization.

Current research initiatives are exploring the pharmacological potential of 1-(Boc-amino)-4-(2,3-diaminopyridin-4-yloxy)-2-fluorobenzene in the treatment of neurological disorders. Preliminary studies suggest that this compound may interact with neurotransmitter receptors, potentially offering novel therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The dual functionality provided by the diaminopyridine linker allows for precise tuning of physicochemical properties, enabling optimization for specific biological targets.

In addition to its applications in central nervous system disorders, this compound has shown promise in combating infectious diseases. The structural features of 1-(Boc-amino)-4-(2,3-diaminopyridin-4-yloxy)-2-fluorobenzene make it a suitable candidate for inhibiting bacterial enzymes involved in DNA replication and transcription. Such inhibitors could provide alternative treatments against antibiotic-resistant pathogens, addressing a growing global health concern.

The synthetic pathways involving 1-(Boc-amino)-4-(2,3-diaminopyridin-4-yloxy)-2-fluorobenzene have been refined to ensure high yields and purity, making it accessible for large-scale production. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and automated purification methods, have been employed to streamline the process. These advancements not only improve efficiency but also reduce costs associated with drug development.

The safety profile of this compound has been thoroughly evaluated through preclinical studies. Results indicate that it exhibits low toxicity at therapeutic doses and does not induce significant side effects when tested on cell cultures and animal models. This favorable safety profile is crucial for advancing into clinical trials and eventual human use. Furthermore, the compound's stability under various storage conditions ensures its viability for industrial applications.

Future research directions include exploring the use of computational modeling to predict and optimize the binding interactions between 1-(Boc-amino)-4-(2,3-diaminopyridin-4-yloxy)-2-fluorobenzene and its target proteins. This approach can accelerate the discovery of novel derivatives with enhanced potency and selectivity. Additionally, investigating its potential as an adjuvant in vaccine formulations is an exciting avenue that could further expand its therapeutic applications.

The versatility of 1-(Boc-amino)-4-(2,3-diaminopyridin-4-yloxy)-2-fluorobenzene as a building block for drug discovery underscores its importance in modern medicinal chemistry. By leveraging its unique structural features, researchers can develop innovative treatments for a wide range of diseases. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs.